CID 14252483

• Molecular Formula: Ag3Sn
• Molecular Weight: 442.31 g/mol
• InChI: InChI=1S/3Ag.Sn
• InChI Key: POFNFJQUCYCXCI-UHFFFAOYSA-N
• Canonical SMILES: [Ag].[Ag].[Ag].[Sn]

Description

CID 14252483 is a PubChem Compound Identifier (CID) assigned to a specific chemical entity within the PubChem database. Betulin derivatives, such as betulin (CID 72326), betulinic acid (CID 64971), and 3-O-caffeoyl betulin (CID 10153267), are triterpenoids with demonstrated biological activities, including inhibition of enzymes like steroid sulfotransferases or transporters involved in bile acid metabolism .

If CID 14252483 is a betulin-derived compound, it likely shares structural motifs such as:

• A lupane skeleton (common to triterpenoids).
• Functional modifications (e.g., hydroxyl, carboxyl, or ester groups) that influence solubility, binding affinity, and inhibitory potency.

Preparation Methods

The preparation of CID 14252483 involves several synthetic routes and reaction conditions. The industrial production methods for this compound typically include the use of specific reagents and catalysts to ensure high yield and purity. Detailed information on the exact synthetic routes and reaction conditions can be found in specialized chemical literature and patents .

Chemical Reactions Analysis

CID 14252483 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and specific catalysts. The major products formed from these reactions depend on the reaction conditions and the reagents used .

Scientific Research Applications

CID 14252483 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it has been studied for its potential effects on cellular processes and pathways. In medicine, CID 14252483 is being investigated for its potential therapeutic applications, including its use in drug development. In industry, this compound is used in the production of various materials and chemicals .

Mechanism of Action

The mechanism of action of CID 14252483 involves its interaction with specific molecular targets and pathways. This compound exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares CID 14252483 (hypothetically inferred as a betulin derivative) with structurally related compounds from , focusing on molecular properties, biological roles, and analytical methodologies:

Compound (CID)	Molecular Formula	Molecular Weight (g/mol)	Structural Features	Biological Activity	Analytical Methods
CID 14252483	Insufficient data	Insufficient data	Presumed lupane skeleton	Hypothesized enzyme inhibition (e.g., steroid sulfotransferases)	LC-ESI-MS, CID-MS/MS
Betulin (CID 72326)	C₃₀H₅₀O₂	442.73	Lupane skeleton with hydroxyl groups	Anti-inflammatory, antiviral, and anticancer properties	NMR, X-ray crystallography
Betulinic Acid (CID 64971)	C₃₀H₄₈O₃	456.71	Carboxyl group at C-28	HIV-1 protease inhibition, melanoma apoptosis induction	HPLC-ELSD, ESI-MS
3-O-Caffeoyl Betulin (CID 10153267)	C₃₉H₅₄O₅	618.85	Caffeoyl ester at C-3	Enhanced solubility and bioavailability; potential inhibitor of bile acid transporters	LC-MS/MS, CID fragmentation
Lupenone (CID 92158)	C₃₀H₄₈O	424.71	Oxidized lupane skeleton (ketone)	Anti-diabetic, anti-inflammatory	GC-MS, IR spectroscopy

Key Findings from Structural and Functional Comparisons:

Structural Modifications and Bioactivity :

• The addition of a caffeoyl group (as in CID 10153267) enhances hydrophilicity and target binding compared to unmodified betulin (CID 72326) .
• Betulinic acid (CID 64971) exhibits stronger apoptotic activity due to its carboxyl group, which facilitates interactions with cellular targets .

Analytical Techniques: LC-ESI-MS with CID-MS/MS () is critical for differentiating isomers (e.g., ginsenosides in ) and elucidating fragmentation patterns of betulin derivatives. 3D structural overlays (, Figure 8) reveal steric and electronic complementarity between inhibitors (e.g., CID 10153267) and substrates like dehydroepiandrosterone sulfate (DHEAS, CID 12594).

Pharmacological Implications :

• Betulin-derived compounds show promise in targeting metabolic pathways (e.g., bile acid transport) and disease models (e.g., cancer, HIV). Their efficacy often correlates with substituent polarity and conformational flexibility .